Selenium-75

• CAS: 14265-71-5
• Synonyms: 75Se radioisotope; Se-75 radioisotope; Selenium-75
• Molecular Formula: Se
• Molecular Weight: 74.922523 g/mol
• SMILES: [Se]
• InChI: InChI=1S/Se/i1-4
• InChIKey: BUGBHKTXTAQXES-AHCXROLUSA-N

Selenium-75 (Se-75, CAS 14265-71-5) is a gamma-emitting radioisotope of selenium with a physical half-life of approximately 120 days. It decays via electron capture to stable arsenic-75 (As-75), emitting a spectrum of gamma and X-ray photons with principal energies suitable for both industrial radiography and nuclear medicine.

Selenium-75 (CAS 14265-71-5) Nuclear Properties and Procurement Baseline for Industrial and Medical Applications

Selenium-75 (Se-75, CAS 14265-71-5) is a gamma-emitting radioisotope of selenium with a physical half-life of approximately 120 days [1]. It decays via electron capture to stable arsenic-75 (As-75), emitting a spectrum of gamma and X-ray photons with principal energies suitable for both industrial radiography and nuclear medicine [2]. Its relatively long half-life and specific gamma energy profile position it as a distinct radionuclide for applications where a balance between source longevity, radiation energy, and safety shielding is critical.

• [1] Ionactive. (2023, August 21). Se-75 (Selenium-75) Radiation Safety Data. Retrieved from https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data View Source
• [2] International Journal of Radiation Research. (2004). Simultaneous production and quality control of 73Se and 75Se radioisotopes in a 30 MeV cyclotron. *IJRR*, 2(1), 45-51. Retrieved from http://ijrr.com/article-1-41-en.html View Source

The Case Against Interchanging Selenium Radioisotopes: Why Se-75's Half-Life and Energy Profile Dictate Application-Specific Procurement

Selenium-75 cannot be generically substituted with other selenium radioisotopes (e.g., Se-73, Se-72) or alternative gamma emitters (e.g., Ir-192) due to its unique combination of a 120-day half-life and a relatively soft gamma spectrum [1]. These properties create a distinct operational and safety window. For example, the shorter half-life of Se-73 (7.1 hours) necessitates on-site production or very frequent deliveries for diagnostic use, which is logistically and economically impractical for routine clinical applications like SeHCAT tests [2]. Conversely, the higher energy gamma emissions of Ir-192 (half-life 74 days) demand significantly greater shielding and pose higher occupational radiation risks in industrial radiography, whereas Se-75's softer spectrum allows for safer, more flexible inspection of thinner materials [3].

• [1] Ionactive. (2023, August 21). Se-75 (Selenium-75) Radiation Safety Data. Retrieved from https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data View Source
• [2] International Journal of Radiation Research. (2004). Simultaneous production and quality control of 73Se and 75Se radioisotopes in a 30 MeV cyclotron. *IJRR*, 2(1), 45-51. Retrieved from http://ijrr.com/article-1-41-en.html View Source
• [3] ISOFLEX USA. Selenium-75 (75Se). Retrieved from https://isoflex.com/cn/selenium-75 View Source

Quantitative Differentiation of Selenium-75: A Comparative Analysis for Scientific and Industrial Procurement

Half-Life Advantage Over Se-73 for Clinical and Industrial Logistics

Selenium-75 exhibits a significantly longer half-life compared to its alternative, Selenium-73. This difference is a primary determinant of its utility in applications requiring multi-day procedures or extended source lifetimes [1].

Evidence Dimension	Physical half-life
Target Compound Data	119.8 days
Comparator Or Baseline	Selenium-73 (T1/2 = 7.1 hours)
Quantified Difference	Approximately 405 times longer
Conditions	Standard physical decay measurements

Why This Matters

This 405-fold difference in half-life makes Se-75 suitable for multi-day clinical tests and long-term industrial sources, eliminating the need for on-site production or complex, time-sensitive logistics required by Se-73.

• [1] International Journal of Radiation Research. (2004). Simultaneous production and quality control of 73Se and 75Se radioisotopes in a 30 MeV cyclotron. *IJRR*, 2(1), 45-51. Retrieved from http://ijrr.com/article-1-41-en.html View Source

Gamma Energy Spectrum Differentiation and Shielding Advantage Compared to Ir-192 in NDT

Selenium-75 provides a softer gamma ray spectrum than Iridium-192, the industry standard for gamma radiography. This leads to quantifiable advantages in radiation safety and shielding requirements for non-destructive testing (NDT) of thinner materials [1][2][3].

Evidence Dimension	Half-value layer (HVL) for lead shielding and primary gamma energies
Target Compound Data	HVL < 1 mm Lead; Principal emissions: 136 keV (59%), 265 keV (59%)
Comparator Or Baseline	Iridium-192 (192Ir): Principal emissions: ~317 keV (83%), ~468 keV (48%), ~604 keV (8%)
Quantified Difference	Se-75 requires less than 1 mm of lead to reduce the dose rate by half, whereas Ir-192 requires approximately 6 mm. This corresponds to a >6-fold difference in lead thickness for a given dose reduction.
Conditions	Standard radiation shielding data based on gamma energy attenuation coefficients. HVL for Ir-192 is known to be approx. 6 mm Pb.

Why This Matters

The softer gamma spectrum of Se-75 allows for the use of significantly thinner, lighter, and more portable shielding, which reduces costs, improves workflow in field applications, and lowers occupational radiation exposure compared to Ir-192.

• [1] Ionactive. (2023, August 21). Se-75 (Selenium-75) Radiation Safety Data. Retrieved from https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data View Source
• [2] ISOFLEX USA. Selenium-75 (75Se). Retrieved from https://isoflex.com/cn/selenium-75 View Source
• [3] Princeton University Environmental Health and Safety. Selenium-75. Retrieved from https://ehs.princeton.edu/laboratory-research/radiation-safety/radioactive-materials/radioisotope-fact-sheets/selenium-75 View Source

Advantage in Specific Activity and Focal Size for High-Resolution Industrial Radiography

Optimized, third-generation Selenium-75 sources achieve high specific activity and small focal dimensions, which are critical for image quality in industrial radiography. This performance metric is directly comparable to standard Ir-192 sources but offers distinct advantages [1][2].

Evidence Dimension	Source specific activity and physical dimensions
Target Compound Data	Up to 120 Ci activity; Focal dimension ~3.0 mm diameter and 3.0 mm height
Comparator Or Baseline	Iridium-192 (192Ir) standard industrial sources
Quantified Difference	Se-75 sources achieve comparable or higher specific activity in a near-spherical focal geometry, enabling better imaging of thin-walled components (e.g., <25 mm steel).
Conditions	Manufacturing and performance data for Sentinel™ third-generation 75Se sources as reported by ISOFLEX and academic studies.

Why This Matters

For procurement, this means a single Se-75 source can provide both the necessary activity for adequate penetration and the small focal size required for detecting fine flaws in critical welds and thin components, potentially replacing multiple source types or reducing inspection time.

• [1] ISOFLEX USA. Selenium-75 (75Se). Retrieved from https://isoflex.com/cn/selenium-75 View Source
• [2] SENTINELTM. (2018). Safety Performance of Se-75 Radiography Sources. NDT.net. Retrieved from https://www.ndt.net/article/nde-india2018/papers/CP0033.pdf (via ISOFLEX reference) View Source

Radiochemical Purity and Specific Activity for High-Performance PET Tracer Analogue Synthesis

No-carrier-added (n.c.a.) Selenium-75 can be synthesized to high radiochemical purity and specific activity, enabling its use as a radiolabel for research tracers, including those for PET imaging studies. This production capability differentiates it from lower specific activity preparations [1][2].

Evidence Dimension	Radiochemical purity and specific activity of n.c.a. [75Se]L-selenomethionine
Target Compound Data	Radiochemical purity > 99%; Specific activity: 10 Ci/mmol (370 GBq/mmol)
Comparator Or Baseline	Carrier-added (c.a.) or lower specific activity 75Se preparations
Quantified Difference	The n.c.a. method yields specific activity that is orders of magnitude higher than c.a. preparations, which is essential for receptor binding studies without saturation.
Conditions	Synthesis via a fast chemical method with reverse-phase HPLC purification, as described by Plenevaux et al. (1987).

Why This Matters

This level of radiochemical purity and specific activity is crucial for producing research tracers that mimic the pharmacokinetics of cold drugs, enabling robust preclinical and translational imaging studies. Procurement of high-specific-activity Se-75 is therefore essential for advanced radiochemistry facilities.

• [1] Plenevaux, A., Cantineau, R., Guillaume, M., Christiaens, L., & Tihange, G. (1987). Fast chemical synthesis of [75Se]L-selenomethionine. *International Journal of Radiation Applications and Instrumentation. Part A, Applied Radiation and Isotopes*, 38(1), 59-61. View Source
• [2] Jalilian, A. R., Roushanfarzad, P., Ensaf, M., Afarideh, H., & Shafiee, A. (2002). Production of selenium-75 and radiosynthesis of [75Se]-4-ethoxycarbonyl-5-methyl-1,2,3-selenadiazole. In *Proceedings of INAC 2002: International nuclear atlantic conference*. Retrieved from https://inis-temp.iaea.org View Source

Optimal Procurement-Driven Application Scenarios for Selenium-75 (14265-71-5)

Clinical Diagnostic Imaging with Extended Logistics Window: The SeHCAT Test

The 120-day half-life of Selenium-75 is essential for diagnostic radiopharmaceuticals like [75Se]tauroselcholic acid (SeHCAT). This long half-life allows the product to be manufactured, undergo quality control, and be shipped to hospitals with a shelf-life sufficient for multi-day patient protocols, which would be impossible with shorter-lived isotopes like Se-73 (T1/2=7.1h) [1]. The specific gamma emissions (136 and 265 keV) are also well-suited for standard gamma camera detection, making it the radionuclide of choice for this established clinical application .

High-Resolution Non-Destructive Testing (NDT) of Thin-Walled Steel Components

The procurement of Selenium-75 gamma radiography sources is justified when inspecting steel welds or components with thicknesses up to approximately 25 mm. Its softer gamma spectrum (136/265 keV) provides superior image contrast compared to the higher-energy Ir-192 (317/468 keV) for these thinner materials, leading to better flaw detection sensitivity [1]. Additionally, the significantly lower shielding requirements (HVL <1 mm Pb vs. ~6 mm Pb for Ir-192) allow for more flexible field operations and a reduced safety footprint, directly addressing operational cost and safety concerns in industrial settings [2].

Translational PET Tracer Development and Preclinical Imaging

Research facilities involved in developing and validating new PET tracers can leverage high-specific-activity, no-carrier-added Selenium-75 (> 99% radiochemical purity; up to 10 Ci/mmol) [1]. Its 120-day half-life provides a practical window for synthesis, purification, and use in longitudinal biological studies, bridging the gap between very short-lived PET isotopes (e.g., C-11, F-18) and stable compounds. This enables cost-effective, small-animal imaging and ex vivo biodistribution studies without the logistical constraints and high costs of daily radionuclide production.

• [1] International Journal of Radiation Research. (2004). Simultaneous production and quality control of 73Se and 75Se radioisotopes in a 30 MeV cyclotron. *IJRR*, 2(1), 45-51. Retrieved from http://ijrr.com/article-1-41-en.html View Source
• [2] Ionactive. (2023, August 21). Se-75 (Selenium-75) Radiation Safety Data. Retrieved from https://ionactive.co.uk/resource-hub/guidance/se-75-selenium-75-radiation-safety-data View Source